2-Chloro-5-nitrobenzaldehyde
Cat. No. B167295
M. Wt: 185.56 g/mol
InChI Key: VFVHWCKUHAEDMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07872024B2
Procedure details
To a solution of 2-chloro-5-nitro-benzaldehyde (31.01 g, 167.1 mmol) in 330 mL of anhydrous DMP at 0° C. was added K2CO3 (27.80 g, 201.1 mmol), followed by slow addition of mercapto-acetic acid ethyl ester (18.5 mL, 168.7 mmol). After stirring at 0° C. for 20 min, the resulting mixture was allowed to warm to rt and stir at rt overnight. The reaction mixture was then poured into 1.5 L of water. The solid formed was filtered and washed with 600 mL of water. After drying, 5-nitro-benzo[b]thiophene-2-carboxylic acid ethyl ester was obtained as pale solid. MS (EI): cal'd 252.0 (MH+), exp 252.1 (I).
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:9]=[CH:8][C:7]([N+:10]([O-:12])=[O:11])=[CH:6][C:3]=1[CH:4]=O.C([O-])([O-])=O.[K+].[K+].[CH2:19]([O:21][C:22](=[O:25])[CH2:23][SH:24])[CH3:20]>O>[CH2:19]([O:21][C:22]([C:23]1[S:24][C:2]2[CH:9]=[CH:8][C:7]([N+:10]([O-:12])=[O:11])=[CH:6][C:3]=2[CH:4]=1)=[O:25])[CH3:20] |f:1.2.3|
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Inputs
Step One
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Name
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Quantity
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31.01 g
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Type
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reactant
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Smiles
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ClC1=C(C=O)C=C(C=C1)[N+](=O)[O-]
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Name
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Quantity
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27.8 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Step Two
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Name
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Quantity
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18.5 mL
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Type
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reactant
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Smiles
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C(C)OC(CS)=O
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Step Three
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Name
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Quantity
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1.5 L
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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After stirring at 0° C. for 20 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to warm to rt
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STIRRING
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Type
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STIRRING
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Details
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stir at rt overnight
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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Details
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The solid formed
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FILTRATION
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Type
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FILTRATION
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Details
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was filtered
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WASH
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Type
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WASH
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Details
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washed with 600 mL of water
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CUSTOM
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Type
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CUSTOM
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Details
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After drying
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Outcomes
Product
Details
Reaction Time |
20 min |
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Name
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Type
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product
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Smiles
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C(C)OC(=O)C1=CC2=C(S1)C=CC(=C2)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
